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Compound of Interest

Compound Name: Dasatinib-d8

Cat. No.: B023192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Dasatinib-d8 (CAS: 1132093-70-9). Given that specific toxicological and

physicochemical data for the deuterated form are limited, this guide incorporates data from the

non-deuterated parent compound, Dasatinib (CAS: 302962-49-8), as a primary reference for

safety considerations. It is imperative to handle this compound with the care required for a

potent, physiologically active substance.

Hazard Identification and Classification
Dasatinib-d8 is classified as a hazardous substance. The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides a clear framework for understanding its

potential risks.

GHS Hazard Classification
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Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral 3 H301 Toxic if swallowed.[1]

Skin Irritation 2 H315
Causes skin irritation.

[1]

Serious Eye Damage 1 H318
Causes serious eye

damage.[1]

Carcinogenicity 2 H351
Suspected of causing

cancer.[1]

Reproductive Toxicity 2 H361

Suspected of

damaging fertility or

the unborn child.[1]

Specific Target Organ

Toxicity (Repeated

Exposure)

1 H372

Causes damage to

organs through

prolonged or repeated

exposure.[1]

Hazardous to the

Aquatic Environment,

Chronic

1 H410

Very toxic to aquatic

life with long lasting

effects.[1]

GHS Pictograms

The following pictograms are associated with Dasatinib-d8, visually conveying the primary

hazards:
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Pictogram Hazard Represented

Skull and Crossbones Acute Toxicity (fatal or toxic)

Health Hazard
Carcinogen, Mutagen, Reproductive Toxicity,

Target Organ Toxicity

Corrosion Serious Eye Damage

Exclamation Mark Skin Irritant

Environment Hazardous to the Aquatic Environment

Physicochemical and Toxicological Data
Quantitative data for Dasatinib-d8 is not extensively available. The following tables summarize

the known properties of Dasatinib-d8 and its parent compound, Dasatinib.

Physical and Chemical Properties

Property Dasatinib-d8 Dasatinib

CAS Number 1132093-70-9[2] 302962-49-8

Molecular Formula C₂₂H₁₈D₈ClN₇O₂S[3][4] C₂₂H₂₆ClN₇O₂S

Molecular Weight 496.1 g/mol [3] 488.0 g/mol

Appearance Solid[5] Crystalline Solid

Melting Point Not determined ~285 °C[6]

Solubility
Soluble in DMSO and

Methanol.[3]

Insoluble in water; pH-

dependent aqueous solubility.

[6] Low aqueous solubility.[6]

Stability

Stable under normal

conditions.[5] Store in a cool,

dry, well-ventilated area.[5]

Recommended storage at

-20°C for long-term.[2]

Stable at room temperature.[6]
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Toxicological Data (Dasatinib)

Note: This data is for the non-deuterated Dasatinib and should be used as an indicator of the

potential toxicity of Dasatinib-d8.

Parameter Value Species Reference

Oral LD50 50-100 mg/kg Rat [7]

Oral LD50 25-45 mg/kg Monkey [7]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical and toxicological

properties of Dasatinib-d8 are not publicly available and are typically considered proprietary

information by the manufacturers. Standard methodologies, such as those outlined by the

Organisation for Economic Co-operation and Development (OECD) for chemical testing, are

generally followed for GHS classification.

Safe Handling and Personal Protective Equipment
(PPE)
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

Dasatinib-d8.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2][5]

Ensure that safety showers and eyewash stations are readily accessible.[2]

Personal Protective Equipment (PPE)
A diagram illustrating the required PPE for handling Dasatinib-d8 is provided below.
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Personal Protective Equipment (PPE)

Respiratory Protection
(N100 Respirator if engineering

controls are unavailable)

Eye Protection
(Safety glasses with side shields or goggles)

Hand Protection
(Double nitrile or latex gloves)

Body Protection
(Lab coat, scrubs, or suit)

Foot Protection
(Closed-toe shoes)

Researcher Handling
Dasatinib-d8

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling Dasatinib-d8.

Handling Practices
Avoid all personal contact, including inhalation of dust.[5]

Do not eat, drink, or smoke in the handling area.[5]

Wash hands thoroughly after handling.[5]

Keep containers tightly sealed when not in use.[5]

Pregnant personnel should avoid exposure to crushed or broken material.[7]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route Action

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[5]

Accidental Release Measures
The logical workflow for responding to a spill is outlined in the diagram below.

Spill Occurs Evacuate Area
& Restrict Access

1. Don Appropriate PPE
(See PPE Diagram)

2.
Contain Spill

(Use absorbent material for solutions,
avoid dust for solids)

3.
Clean Up Spill

(Use dry methods for solids,
absorb liquids)

4. Decontaminate Area5. Dispose of Waste
(As hazardous material)

6. Spill Response Complete7.

Click to download full resolution via product page

Caption: Logical workflow for responding to a Dasatinib-d8 spill.

Storage and Disposal
Proper storage and disposal are essential to maintain the integrity of the compound and ensure

safety.

Storage

Store in a tightly closed, original container.[5]

Keep in a cool, dry, and well-ventilated place.[2][5]
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Store locked up, away from incompatible materials such as strong oxidizing agents.[5]

For long-term stability, storage at -20°C is recommended.

Disposal

Dispose of waste material in accordance with local, regional, and national regulations.[1]

Do not allow the product to enter the sewage system or waterways.[1]

Empty containers should be treated as hazardous waste.

Signaling Pathway Context
Dasatinib is a potent inhibitor of the BCR-ABL and Src family tyrosine kinases.[7]

Understanding its mechanism of action is crucial for appreciating its physiological activity and

the need for cautious handling.

Tyrosine Kinases

Downstream Pathways

Dasatinib-d8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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